Cas no 19382-49-1 (3-(2-Aminoethyl)-1,3-thiazolidine-2,4-dione Hydrochloride)

• Product Name: 3-(2-Aminoethyl)-1,3-thiazolidine-2,4-dione Hydrochloride
• CAS No: 19382-49-1
• MF: C₅H₉ClN₂O₂S
• MW: 196.655158758163
• MDL: MFCD00801011
• CID: 171638
• PubChem ID: 209166
• Update Time: 2025-08-05

3-(2-Aminoethyl)-1,3-thiazolidine-2,4-dione Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione,3-(2-aminoethyl)-, hydrochloride (1:1)
• 3-(2-aminoethyl)-1,3-thiazolidine-2,4-dione hydrochloride
• 3-(2-AMINOETHYL)-2,4-THIAZOLINEDIONE HYDROCHLORIDE
• 3-(2-AMINO-ETHYL)-THIAZOLIDINE-2,4-DIONE HYDROCHLORIDE
• 3-(2-aminoethyl)thiazolidine-2,4-dione hydrochloride
• 3-(2-Amino-aethyl)-thiazolidin-2,4-dion
• 3-(2-Amino-aethyl)-thiazolidin-2,4-dion, Hydrochlorid
• 3-(2-aminoethyl)-1,3-thiazolidine-2,4-dione
• 3-(2-Aminoethyl)benzylalc
• 3-(2-aminoethyl)phenylmethanol
• 3-(aminoethyl)benzyl alcohol
• 3-< 2-Amino-ethyl> -thiazolidin-2.4-dion
• AG-G-95427
• CTK5D9728
• KB-206906
• SureCN207005
• 3-(2-Aminoethyl)-2,4-dioxo-1,3-thiazolidine hydrochloride, 2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethylamine hydrochloride
• 3-(2-AMINOETHYL)THIAZOLIDINE-2,4-DIONE HCL
• AKOS005170674
• EN300-02940
• 2,4-Thiazolidinedione, 3-(2-aminoethyl)-, hydrochloride
• 3-(2-Aminoethyl)-2,4-thiazolidinedione hydrochloride
• 3-(2-Aminoethyl)thiazolidine-2,4-dionehydrochloride
• CS-0211038
• AT20219
• NSC-65275
• 3-(2-aminoethyl)-1,3-thiazolidine-2,4-dione;hydrochloride
• J-510484
• Z56799650
• NSC 65275
• 19382-49-1
• MFCD00801011
• 3-(2-Aminoethyl)-thiazolidine-2,4-dione, HCl
• SCHEMBL16497346
• PS-8261
• 3-(2-Aminoethyl)-thiazolidine-2,4-dione hydrochloride
• NSC65275
• DB-127910
• 3-(2-Aminoethyl)-thiazolidine-2,4-dione HCl
• 3-(2-Aminoethyl)-1,3-thiazolidine-2,4-dione Hydrochloride

• MDL： MFCD00801011
• Inchi： 1S/C5H8N2O2S.ClH/c6-1-2-7-4(8)3-10-5(7)9;/h1-3,6H2;1H
• InChI Key： XXSVYLLONFKJSO-UHFFFAOYSA-N
• SMILES： Cl.S1C(N(C(C1)=O)CCN)=O

Computed Properties

• Exact Mass: 160.03074
• Monoisotopic Mass: 196.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• Density: 1.411
• PSA: 63.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinones

Additional information on 3-(2-Aminoethyl)-1,3-thiazolidine-2,4-dione Hydrochloride

3-(2-Aminoethyl)-1,3-Thiazolidine-2,4-Dione Hydrochloride: A Comprehensive Overview

3-(2-Aminoethyl)-1,3-thiazolidine-2,4-dione hydrochloride (CAS No. 19382-49-1) is a compound of significant interest in the fields of medicinal chemistry and pharmacology. This molecule, often referred to as AEThD HCl, is a derivative of thiazolidinedione, a class of compounds known for their diverse biological activities. The compound's unique structure and properties make it a valuable candidate for various applications, including the development of novel therapeutic agents.

The thiazolidinedione core of AEThD HCl is characterized by a five-membered ring containing sulfur and nitrogen atoms. This core structure is crucial for the compound's biological activity, as it can interact with various biological targets, such as enzymes and receptors. The aminoethyl substituent on the thiazolidinedione ring further enhances the compound's solubility and bioavailability, making it more suitable for pharmaceutical applications.

Recent research has highlighted the potential of AEThD HCl in several therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. These properties are particularly relevant in the context of chronic inflammatory diseases, such as arthritis and neurodegenerative disorders. The ability of AEThD HCl to modulate inflammatory pathways and reduce oxidative stress makes it a promising candidate for the development of new treatments for these conditions.

In addition to its anti-inflammatory and antioxidant effects, AEThD HCl has also been investigated for its potential as an antidiabetic agent. Thiazolidinediones are known to improve insulin sensitivity and glucose metabolism, and AEThD HCl has shown similar effects in preclinical studies. This makes it a potential candidate for the treatment of type 2 diabetes mellitus (T2DM), a condition characterized by insulin resistance and hyperglycemia.

The pharmacokinetic properties of AEThD HCl have also been studied extensively. Research has demonstrated that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound's ability to cross the blood-brain barrier (BBB) has also been noted, suggesting its potential use in central nervous system (CNS) disorders.

One of the key challenges in the development of thiazolidinedione-based drugs is their potential side effects, such as weight gain and edema. However, recent studies have shown that AEThD HCl may have a more favorable safety profile compared to other thiazolidinediones. This is attributed to its unique structural features and optimized pharmacological properties.

The synthesis of AEThD HCl involves several well-established chemical reactions. The process typically starts with the formation of the thiazolidinedione core through a condensation reaction between cysteamine and glyoxal. The resulting thiazolidinedione is then modified by introducing the aminoethyl substituent through an alkylation reaction. Finally, the hydrochloride salt is formed by treating the free base with hydrochloric acid.

In conclusion, 3-(2-Aminoethyl)-1,3-thiazolidine-2,4-dione hydrochloride (CAS No. 19382-49-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmacology. Its unique structure and biological activities make it an attractive candidate for further research and development as a therapeutic agent. Ongoing studies continue to explore its full potential in various disease models, paving the way for new treatments in areas such as inflammation, diabetes, and neurodegeneration.